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Compound of Interest

Compound Name:
2-(2-methoxyphenyl)-N-(2-

phenylethyl)acetamide

Cat. No.: B11180275

Get Quote

Executive Summary
2-(2-methoxyphenyl)-N-(2-phenylethyl)acetamide (C₁₇H₁₉NO₂) is a structural isomer of

several designer drug precursors and pharmaceutical impurities. Its accurate identification

relies on distinguishing it from its 3-methoxy (meta) and 4-methoxy (para) regioisomers.[1]

While all three isomers share a protonated precursor ion [M+H]⁺ at m/z 270.15, this guide

demonstrates that the 2-methoxy (ortho) isomer is uniquely identified by the "Ortho Effect,"

which triggers specific intramolecular rearrangements (neutral loss of CH₃OH and H₂O)

suppressed in the meta and para analogues.

Molecule Profile & Physicochemical Properties[1][2]
[3][4]
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Property Data

IUPAC Name
2-(2-methoxyphenyl)-N-(2-

phenylethyl)acetamide

Formula C₁₇H₁₉NO₂

Exact Mass 269.1416 Da

Precursor Ion [M+H]⁺ 270.1494 Da (ESI Positive Mode)

Key Structural Feature

Amide linkage connecting a 2-

methoxyphenylacetic acid moiety and a

phenethylamine moiety.[2]

Differentiation Challenge
Isobaric with 3-OMe and 4-OMe regioisomers;

requires MS/MS for resolution.

Experimental Methodology (Self-Validating Protocol)
To replicate the fragmentation patterns described below, ensure your system meets these

criteria. This protocol is designed to be self-validating: if you do not observe the characteristic

m/z 91 tropylium ion in the standard phenethylamine control, the collision energy is insufficient.

Instrument Configuration
Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).

Analyzer: Q-TOF (Quadrupole Time-of-Flight) or Triple Quadrupole.

Flow Rate: 0.3 mL/min (Direct Infusion or UHPLC).

Mobile Phase: 50:50 Acetonitrile:Water + 0.1% Formic Acid.

Step-by-Step Acquisition Protocol
Precursor Isolation: Set Q1 to select m/z 270.1 ± 0.5.

Collision Energy Ramp (CE):
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Screening: 10–40 eV.

Optimal Fragmentation:20–25 eV yields the most diagnostic ratio of acylium ions to benzyl

cations.

Validation Check:

Observe m/z 91.05 (Tropylium). If absent, increase CE by 5 eV.

Observe m/z 105.07 (Phenethyl cation). If intensity is <5% of base peak, decrease CE by

5 eV to preserve the amide cleavage intermediate.

Mechanistic Fragmentation Analysis
The fragmentation of 2-(2-methoxyphenyl)-N-(2-phenylethyl)acetamide is driven by

protonation at the amide oxygen, followed by inductive cleavage and charge migration.

Pathway A: Amide Bond Cleavage (Primary)
The most abundant pathway involves the cleavage of the C-N amide bond.

Fragment A1 (Acylium Ion): The charge remains on the carbonyl side, generating the 2-

methoxy-phenylacetyl cation (m/z 149).

Fragment A2 (Amine Ion): The charge remains on the nitrogen side (less common in ESI due

to carbonyl basicity), or more likely, the phenethyl cation (m/z 105) is formed via heterolytic

cleavage.

Pathway B: The Ortho Effect (Diagnostic)
This is the critical differentiator. In the 2-methoxy isomer, the methoxy group is sterically

proximate to the developing acylium center and the benzylic hydrogens.

Mechanism: The oxygen of the ortho-methoxy group participates in a 6-membered transition

state, facilitating the transfer of a hydrogen and the neutral loss of Methanol (CH₃OH, 32 Da)

or Formaldehyde (CH₂O, 30 Da) from the acylium intermediate.
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Result: A diagnostic ion at m/z 117 or enhanced abundance of m/z 121 (methoxybenzyl

cation) compared to the para-isomer.

Pathway C: Secondary Degradation
m/z 149 → m/z 121: Loss of CO (28 Da) from the acylium ion.

m/z 105 → m/z 91: Loss of CH₂ from the phenethyl cation to form the stable tropylium ion.

Visualization of Fragmentation Pathways[4][5][6][7]
The following diagram illustrates the precursor breakdown. Note the red path indicating the

diagnostic Ortho Effect pathway specific to the 2-methoxy isomer.
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Figure 1: ESI-MS/MS Fragmentation Tree. The Green node represents the diagnostic pathway

unique to the 2-methoxy isomer.
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Comparative Analysis: 2-OMe vs. 3-OMe vs. 4-OMe
This table provides the decision matrix for researchers distinguishing the target molecule from

its isomers.

Feature 2-Methoxy (Ortho) 3-Methoxy (Meta) 4-Methoxy (Para)

Base Peak (20 eV)
m/z 121

(Methoxybenzyl)
m/z 121 m/z 149 (Acylium)

Acylium Stability (m/z

149)

Low (Rapidly

degrades due to

ortho-interaction)

Medium

High (Resonance

stabilized, no steric

strain)

Diagnostic Neutral

Loss

Loss of CH₃OH (-32

Da) observed from

intermediates.

Negligible Negligible

m/z 91 Intensity High High High (Common to all)

Differentiation Key
Ratio m/z 121 : 149 is

> 5:1
Ratio is ~ 2:1

Ratio m/z 121 : 149 is

< 1:1

Technical Insight: The para-isomer (4-OMe) forms a highly stable acylium ion because the

methoxy group can donate electrons via resonance without steric interference, stabilizing the

C=O bond. The ortho-isomer (2-OMe) destabilizes the acylium ion via steric hindrance and the

"ortho effect" rearrangement, driving the equilibrium toward further fragmentation (m/z 121).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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